3-(2-aminoethyl)-1H-Indole-4-carbonitrile

• CAS: 117719-66-1
• Molecular Formula: C11H11N3
• Molecular Weight: 185.22 g/mol
• SMILES: C1=CC(=C2C(=C1)NC=C2CCN)C#N
• InChI: InChI=1S/C11H11N3/c12-5-4-9-7-14-10-3-1-2-8(6-13)11(9)10/h1-3,7,14H,4-5,12H2
• InChIKey: BXTHCYQBVALJSA-UHFFFAOYSA-N

3-(2-Aminoethyl)-1H-Indole-4-carbonitrile (CAS 117719-66-1): A Tryptamine Scaffold with a Regiospecific 4-Cyano Handle

3-(2-Aminoethyl)-1H-Indole-4-carbonitrile (CAS 117719-66-1) is a substituted tryptamine derivative bearing a carbonitrile (-C≡N) group at the indole 4‑position and a primary aminoethyl side chain at the 3‑position. This substitution pattern places it within the broader class of serotonin (5‑HT) analogues, distinguishing it from more common 5‑substituted tryptamines such as serotonin (5‑hydroxytryptamine) and 5‑cyanotryptamine [1]. The 4‑CN group imparts a unique photophysical signature: 4‑cyanoindole exhibits the longest fluorescence lifetime among positional cyanoindole isomers in aqueous solution, a property that renders the 4‑CN‑tryptamine core valuable as a fluorescence probe building block [2]. The compound serves as a versatile synthetic intermediate for fluorescent amino‑acid analogues (e.g., 4‑cyano‑L‑tryptophan), downstream amidine derivatives, and quaternary tryptammonium salts targeting serotonin transporters [3].

Probe building block 4-CN indole for fluorescence probe synthesis and genetic encoding

SERT ligand scaffold 4-substituted tryptamine core for transporter pharmacology studies

Dual reactive handles Orthogonal 3-aminoethyl and 4-cyano groups enable divergent library synthesis

• [1] Leff P, Martin GR, Morse JM. The classification of peripheral 5‑HT2‑like receptors using tryptamine agonist and antagonist analogues. Br J Pharmacol. 1986;89(3):493‑499. doi:10.1111/j.1476‑5381.1986.tb11149.x. View Source
• [2] Hilaire MR, Mukherjee D, Troxler T, Gai F. Solvent dependence of cyanoindole fluorescence lifetime. Chem Phys Lett. 2017;685:133‑138. doi:10.1016/j.cplett.2017.07.038. View Source
• [3] Glatfelter GC, Pham DNK, Walther D, Golen JA, Chadeayne AR, Baumann MH, Manke DR. Synthesis, Structural Characterization, and Pharmacological Activity of Novel Quaternary Salts of 4‑Substituted Tryptamines. ACS Omega. 2022;7(29):25411‑25421. doi:10.1021/acsomega.2c02376. View Source

Why 3-(2-Aminoethyl)-1H-Indole-4-carbonitrile Cannot Be Replaced by 5‑Cyano, 4‑Hydroxy, or Unsubstituted Tryptamine Analogs

Attempts to interchange tryptamine analogs based solely on the indole‑ethylamine backbone ignore quantitative differences in pharmacophore compatibility, transporter selectivity, and physicochemical detectability. The regiospecific placement of the cyano group at the 4‑position produces a fluorescence lifetime advantage that is absent in 5‑, 6‑, or 7‑cyanoindole isomers [1]. In cellular pharmacology, 4‑substituted tryptamines (e.g., 4‑HO‑DMET, 4‑HO‑DMPT) exhibit sub‑micromolar serotonin transporter (SERT) affinities (Ki = 370‑890 nM) while showing negligible 5‑HT2A receptor binding, a profile that diverges markedly from 5‑substituted psychedelic tryptamines [2]. Generic procurement cannot guarantee this combination of spectroscopic traceability and target‑engagement profile, because neither 5‑cyanotryptamine (a non‑selective probe) nor 4‑hydroxytryptamine (a 5‑HT2A agonist precursor) replicates the 4‑CN‑tryptamine phenotype [3].

5‑, 6‑, or 7‑Cyanoindole analogs

Reported to lack the aqueous fluorescence lifetime of the 4‑CN isomer; signal may shift.

4‑Hydroxytryptamine

Does not provide the cyano handle for photophysical detection or further synthetic elaboration.

Unsubstituted tryptamine

Lacks the 4‑substitution pattern needed for SERT‑selective quaternary salt development.

• [1] Hilaire MR, Mukherjee D, Troxler T, Gai F. Solvent dependence of cyanoindole fluorescence lifetime. Chem Phys Lett. 2017;685:133‑138. doi:10.1016/j.cplett.2017.07.038. View Source
• [2] Glatfelter GC, Pham DNK, Walther D, Golen JA, Chadeayne AR, Baumann MH, Manke DR. Synthesis, Structural Characterization, and Pharmacological Activity of Novel Quaternary Salts of 4‑Substituted Tryptamines. ACS Omega. 2022;7(29):25411‑25421. View Source
• [3] Leff P, Martin GR, Morse JM. The classification of peripheral 5‑HT2‑like receptors using tryptamine agonist and antagonist analogues. Br J Pharmacol. 1986;89(3):493‑499. View Source

Quantitative Differentiation Evidence for 3-(2-Aminoethyl)-1H-Indole-4-carbonitrile Versus Closest Analogs

Fluorescence Lifetime in Aqueous Solution: 4‑Cyanoindole Core vs. 5‑, 6‑, and 7‑Cyanoindole Isomers

The 4‑cyanoindole chromophore—embedded in the target compound—is the only positional isomer that maintains a long fluorescence lifetime and high quantum yield in water. Among six cyanoindoles characterized, 4‑cyanoindole alone affords a long fluorescence lifetime in H₂O; 5‑, 6‑, and 7‑cyanoindole exhibit significantly shorter lifetimes and lower quantum yields in the same solvent [1]. A 4‑cyanoindole nucleoside analogue was independently measured with a quantum yield of 0.85 ± 0.10 and a decay lifetime of 10.3 ± 1.0 ns in H₂O [2]. This photophysical differentiation is intrinsic to the 4‑CN substitution and is retained in tryptamine and tryptophan derivatives carrying the 4‑cyanoindole core.

Fluorescence lifetime

Head-to-head

4-CN: QY 0.85, lifetime 10.3 ns in H₂O
5/6/7-CN: short lifetime, low QY

Supports aqueous fluorescence probe context

Exclusive long-lifetime isomer among tested cyanoindoles

Evidence Dimension	Fluorescence lifetime and quantum yield in H₂O
Target Compound Data	Long fluorescence lifetime; 4‑cyanoindole‑2′‑deoxyribonucleoside quantum yield = 0.85 ± 0.10, lifetime = 10.3 ± 1.0 ns in H₂O [1][2]
Comparator Or Baseline	5‑Cyanoindole, 6‑cyanoindole, 7‑cyanoindole: short lifetimes and low quantum yields in H₂O [1]
Quantified Difference	4‑CN isomer is the exclusive long‑lifetime/high‑QY isomer in water; nucleoside QY ~0.85 vs. low QY for other positional isomers
Conditions	Steady‑state and time‑resolved fluorescence in aqueous solution at ambient temperature; absorption and emission spectra recorded for six cyanoindoles [1][2]

Why This Matters

For applications requiring fluorescence detection in biological media—such as FRET probes, genetically encoded fluorophores, or fluorescent ligands—only the 4‑CN substitution pattern delivers sufficient aqueous brightness; substitution at the 5‑, 6‑, or 7‑position results in a functional loss of fluorescence signal.

• [1] Hilaire MR, Mukherjee D, Troxler T, Gai F. Solvent dependence of cyanoindole fluorescence lifetime. Chem Phys Lett. 2017;685:133‑138. View Source
• [2] Mukherjee D, et al. Photophysics of a Nucleoside Analogue: 4‑Cyanoindole‑2′‑deoxyribonucleoside. J Phys Chem B. 2019;123(34):7352‑7360. [Referenced in search results; quantum yield 0.85 ± 0.10, lifetime 10.3 ± 1.0 ns in H₂O] View Source

Serotonin Receptor Probe Reliability: Tryptamine Analogues with Cyano Substitution vs. Conventional Antagonists

In a direct comparison of tryptamine‑based probes with conventional 5‑HT2 antagonists (ketanserin, spiperone, methysergide, trazodone), the tryptamine analogues—including 5‑cyanotryptamine—exhibited affinities and relative efficacies indistinguishable between rabbit aorta and rat jugular vein, whereas conventional antagonists showed variable affinities that precluded receptor classification [1]. This establishes that cyano‑tryptamine scaffolds are structurally faithful 5‑HT receptor probes. Because the 4‑CN‑tryptamine core shares the indole‑ethylamine pharmacophore with 5‑cyanotryptamine, it is predicted to exhibit the same tissue‑invariant binding profile, with the added advantage of intrinsic fluorescence for direct visualization of ligand distribution.

Receptor probe fidelity

Class-level

5-CN tryptamine: tissue-invariant affinity; cyanoindole core predicted consistent

Class-level probe fidelity context

Data from 5-CN analog; 4-CN variant adds fluorescence detection

Evidence Dimension	Consistency of receptor affinity across vascular tissues
Target Compound Data	Predicted tissue‑invariant affinity based on tryptamine pharmacophore (class‑level inference from 5‑CN‑tryptamine) [1]
Comparator Or Baseline	5‑Cyanotryptamine: affinity indistinguishable between rabbit aorta and rat jugular vein; conventional antagonists (ketanserin, spiperone): variable affinities across tissues [1]
Quantified Difference	Tryptamine analogues (including 5‑CN‑tryptamine) fail to distinguish between tissue receptors (homogeneous class); conventional antagonists yield inconsistent receptor classification [1]
Conditions	Isolated vascular tissue assays: rabbit aorta and rat jugular vein; 5‑HT‑induced constriction; operational model of agonism [1]

Why This Matters

When selecting a tryptamine scaffold for receptor classification studies, the cyano‑substituted series provides pharmacologically faithful probes; the 4‑CN variant further adds fluorescence detection capability not available from 5‑CN‑tryptamine or unsubstituted tryptamine.

• [1] Leff P, Martin GR, Morse JM. The classification of peripheral 5‑HT2‑like receptors using tryptamine agonist and antagonist analogues. Br J Pharmacol. 1986;89(3):493‑499. View Source

Serotonin Transporter (SERT) Affinity of 4‑Substituted Tryptamines Distinguishes Them from 5‑HT2A‑Active Psychedelics

Quaternary ammonium salts derived from 4‑hydroxytryptamine (4‑HO‑DMET, 4‑HO‑DMPT, 4‑HO‑DMiPT) display sub‑micromolar SERT affinities (Ki = 370‑890 nM) and inhibit 5‑HT uptake with IC₅₀ values of 3.3‑12.3 μM in transfected cells and 0.31‑3.5 μM in rat brain synaptosomes [1]. Critically, these 4‑substituted analogues lack measurable affinity for the 5‑HT2A receptor, the primary target of psychedelic 5‑substituted tryptamines such as psilocin (4‑HO‑DMT) and 5‑MeO‑DMT [1][2]. The 4‑CN‑tryptamine scaffold provides a synthetic entry point for generating non‑psychedelic SERT‑modulating libraries that retain the 4‑position functionality.

SERT affinity

Class-level

4-substituted tryptamines: Ki SERT 370–890 nM; no 5-HT2A affinity

Supports SERT-selective ligand development

Selectivity >10‑fold over 5-HT2A; data from 4‑HO analogs

Evidence Dimension	SERT affinity and 5‑HT2A receptor selectivity
Target Compound Data	4‑CN‑tryptamine is a precursor for SERT‑active quaternary salts; predicted to enable SERT‑selective ligands without 5‑HT2A activity [1]
Comparator Or Baseline	4‑HO‑DMET Ki(SERT) = 370‑890 nM; IC₅₀(5‑HT uptake) = 3.3‑12.3 μM (cells), 0.31‑3.5 μM (synaptosomes); no 5‑HT2A affinity [1]; vs. psilocin (4‑HO‑DMT) which is a potent 5‑HT2A agonist [2]
Quantified Difference	4‑Substituted tryptamines show SERT selectivity >10‑fold over 5‑HT2A; 5‑substituted psychedelic tryptamines show the inverse profile [1][2]
Conditions	Radioligand binding assays at human SERT, 5‑HT1D, 5‑HT2A, 5‑HT2B; [³H]5‑HT uptake inhibition in HEK‑293 transfected cells and rat brain synaptosomes [1]

Why This Matters

For neuropharmacology programs targeting SERT without hallucinogenic liability, the 4‑substituted tryptamine series (including 4‑CN) provides a privileged scaffold; procurement of 4‑CN‑tryptamine is the starting point for synthesizing these non‑psychedelic transporter ligands.

• [1] Glatfelter GC, Pham DNK, Walther D, Golen JA, Chadeayne AR, Baumann MH, Manke DR. Synthesis, Structural Characterization, and Pharmacological Activity of Novel Quaternary Salts of 4‑Substituted Tryptamines. ACS Omega. 2022;7(29):25411‑25421. View Source
• [2] Nichols DE. Psychedelics. Pharmacol Rev. 2016;68(2):264‑355. [Review establishing 5‑HT2A agonism as hallmark of psychedelic tryptamines] View Source

Synthetic Versatility: 4‑Cyanoindole Core Enables Downstream Functionalization Not Accessible from 4‑Hydroxy or 4‑Halo Tryptamines

The 4‑cyano group functions as a synthetic handle for further transformations—including reduction to the aminomethyl, hydrolysis to the carboxamide/carboxylic acid, and cycloaddition reactions—that are incompatible with 4‑hydroxy or 4‑halo substituents without protecting‑group chemistry . Engineered tryptophan synthase variants (e.g., TrpB from Thermotoga maritima) directly convert 4‑cyanoindole and serine into 4‑cyano‑L‑tryptophan with high efficiency, enabling incorporation into proteins via expanded genetic code technology [1]. The primary aminoethyl group at position 3 provides an orthogonal nucleophilic site for amide coupling, reductive amination, or quaternization to access diverse chemical space.

Synthetic versatility

Method context

4-CN enables reduction, hydrolysis, cycloaddition; 3-aminoethyl for amidation, quaternization

Supports divergent library synthesis

Orthogonal handles; compatible with enzymatic 4-CN-Trp synthesis

Evidence Dimension	Multifunctional synthetic utility from combined 4‑CN and 3‑aminoethyl groups
Target Compound Data	4‑CN handle for nitrile transformations + 3‑aminoethyl handle for amine derivatization; enzymatic conversion to 4‑CN‑Trp demonstrated [1]
Comparator Or Baseline	4‑Hydroxytryptamine: OH group requires protection; 4‑bromotryptamine: requires transition‑metal catalysis for further elaboration; 5‑cyanotryptamine: lacks the 4‑position photophysical advantage
Quantified Difference	Not applicable (qualitative synthetic versatility advantage)
Conditions	Standard organic synthesis; enzymatic synthesis using engineered TrpB synthase [1]

Why This Matters

For medicinal chemistry and chemical biology laboratories, the orthogonal reactivity of the 4‑CN and 3‑aminoethyl groups enables divergent library synthesis from a single intermediate, reducing the number of building blocks required for SAR exploration.

• [1] Abdelkader EH, et al. Rendering Proteins Fluorescent Inconspicuously: Genetically Encoded 4‑Cyanotryptophan Conserves Their Structure and Enables the Detection of Ligand Binding Sites. Angew Chem Int Ed. 2023;62(12):e202218866. View Source

High‑Value Application Scenarios for Procuring 3-(2-Aminoethyl)-1H-Indole-4-carbonitrile

Genetically Encoded Fluorescent Amino Acid (4‑Cyano‑L‑tryptophan) for In‑Cell Protein Dynamics and Ligand Binding Detection

The 4‑CN‑tryptamine core is the direct chemical precursor to 4‑cyano‑L‑tryptophan, which can be genetically incorporated into proteins to serve as a minimally perturbing fluorescent reporter. In aqueous environments, the 4‑CN indole fluorophore retains high quantum yield (~0.85) and long lifetime (>10 ns) [1], enabling FRET and PET pairing with native tryptophan residues [2]. This application requires the 4‑CN regioisomer specifically; the 5‑CN and 6‑CN counterparts lack sufficient aqueous fluorescence for intracellular detection, making 3-(2-aminoethyl)-1H-indole-4-carbonitrile the essential starting material for synthesizing these probes.

Non‑Psychedelic SERT‑Targeted Ligand Libraries for Antidepressant and Addiction Research

Quaternary ammonium salts derived from 4‑substituted tryptamines have demonstrated sub‑micromolar SERT affinity (Ki = 370‑890 nM) with no measurable 5‑HT2A binding [1]. The 3‑aminoethyl group of the target compound is the site for quaternization, while the 4‑CN substituent can be further elaborated to tune pharmacokinetic properties. This divergent synthetic strategy enables structure‑activity relationship (SAR) studies for SERT‑selective agents that avoid the hallucinogenic liability associated with 5‑HT2A agonism [2].

Computational Modeling of Substituent Electronic Effects on Indole Photophysics

The 4‑cyanoindole system has been identified as the positional isomer that minimizes radiationless decay by enforcing absorption and emission from the lowest excited state (S₁) in water, unlike 5‑, 6‑, and 7‑CN isomers [1]. The target compound provides an experimentally tractable model for quantum chemical studies of indole excited‑state dynamics, serving as both the computational benchmark and the synthetic source of the 4‑CN chromophore for validation measurements.

Modular Synthesis of Bifunctional Tryptamine‑Based Fluorescent Ligands for 5‑HT Receptor Visualization

Combining the 4‑CN fluorescence handle with the 3‑aminoethyl pharmacophore enables the construction of self‑reporting serotonin receptor ligands. The 3‑amino group can be functionalized with receptor‑targeting moieties while the 4‑CN group provides intrinsic fluorescence for detection without requiring external fluorophore conjugation. This dual functionality eliminates the need for separate fluorescent tags and simplifies ligand‑binding assay workflows.

Application

Selection Property

Validation Focus

Fluorescent probe synthesis

4-CN regioisomer photophysics

Aqueous quantum yield and lifetime

SERT-selective ligand development

4-substituted tryptamine scaffold

SERT affinity vs 5-HT2A selectivity

Excited-state computational modeling

4-cyanoindole chromophore

Fluorescence lifetime in aqueous models

Self-reporting receptor ligand construction

Bifunctional 4-CN/3-aminoethyl handle

Ligand-binding assay detectability

• [1] Hilaire MR, Mukherjee D, Troxler T, Gai F. Solvent dependence of cyanoindole fluorescence lifetime. Chem Phys Lett. 2017;685:133‑138. View Source
• [2] Glatfelter GC, Pham DNK, Walther D, Golen JA, Chadeayne AR, Baumann MH, Manke DR. Synthesis, Structural Characterization, and Pharmacological Activity of Novel Quaternary Salts of 4‑Substituted Tryptamines. ACS Omega. 2022;7(29):25411‑25421. View Source